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Compound of Interest

Compound Name: Acetyl nitrate

Cat. No.: B3343971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of acetyl nitrate (CH₃C(O)ONO₂). The information is curated for professionals in

research and development who require a detailed understanding of this reactive reagent for

applications in organic synthesis, particularly in the development of pharmaceuticals and other

specialty chemicals.

Core Physical Properties
Acetyl nitrate is a colorless, fuming liquid with a pungent odor.[1] It is the mixed anhydride of

acetic acid and nitric acid.[2] Due to its inherent instability and explosive nature, it is often

synthesized in situ for immediate use in chemical reactions.[3]

Table 1: Quantitative Physical and Chemical Properties of Acetyl Nitrate
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Property Value Notes Source(s)

Molecular Formula C₂H₃NO₄ - [2]

Molecular Weight 105.05 g/mol - [4]

Appearance Colorless liquid Fumes in moist air. [2]

Odor Pungent Similar to vinegar. [1]

Density 1.24 g/cm³ at 15 °C [2][4]

Boiling Point 22 °C at 70 Torr [2]

2-3 °C at 14 Torr [4]

Solubility
Soluble in organic

solvents.
Hydrolyzes in water. [1]

Reactivity Highly reactive.
Can decompose

explosively.
[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and handling of acetyl nitrate are critical due

to its hazardous nature. The following outlines the most common laboratory-scale synthesis.

In Situ Generation of Acetyl Nitrate for Aromatic Nitration

This protocol describes the in-situ generation of acetyl nitrate from acetic anhydride and nitric

acid for the nitration of an aromatic substrate.

Materials:

Acetic anhydride ((CH₃CO)₂O)

Fuming nitric acid (HNO₃)

Aromatic substrate

Ice bath
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Magnetic stirrer and stir bar

Round-bottom flask with a dropping funnel and a drying tube

Procedure:

The aromatic substrate is dissolved in an excess of acetic anhydride in the round-bottom

flask, which is cooled in an ice bath to maintain a low temperature.[2]

Fuming nitric acid is added dropwise to the stirred solution via the dropping funnel.[2] The

temperature should be carefully monitored and controlled to prevent a runaway exothermic

reaction.[1]

The reaction mixture is stirred at a low temperature for a specified period, allowing for the in-

situ formation of acetyl nitrate and subsequent nitration of the aromatic substrate.[2]

Upon completion, the reaction is quenched by pouring it into an ice-water mixture.

The product is then extracted using an appropriate organic solvent.

The organic layer is washed with water and a dilute solution of sodium carbonate to remove

acid impurities, followed by a final wash with water.

The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is

removed under reduced pressure to yield the nitrated product.

Note on Safety: Acetyl nitrate is explosive, especially when heated suddenly above 60°C or

upon contact with certain materials.[3][5] All operations should be conducted in a well-

ventilated fume hood, behind a safety shield, and with appropriate personal protective

equipment.

Chemical Reactivity and Mechanisms
Acetyl nitrate is a versatile reagent that can act as both a nitrating and an acetylating agent.[1]

Nitration: It is a potent nitrating agent for a variety of substrates, including aromatic

compounds and amines.[1] The active nitrating species is the nitronium ion (NO₂⁺), which is

generated from acetyl nitrate.[1]
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Acetylation: Similar to acetyl chloride, it can acetylate amines.[2]

Hydrolysis: In the presence of moisture, it readily hydrolyzes to form acetic acid and nitric

acid.[1][2]

Visualizations
Diagram 1: Synthesis of Acetyl Nitrate
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Caption: Synthesis of acetyl nitrate from acetic anhydride and nitric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Acetyl Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3343971#what-are-the-physical-properties-of-acetyl-
nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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